Cas no 307510-66-3 (1-benzoyl-3-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylthiourea)

• Product Name: 1-benzoyl-3-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylthiourea
• CAS No: 307510-66-3
• MF: C₂₃H₁₉N₃OS₃
• MW: 449.611460924149
• CID: 6327385
• PubChem ID: 1554168
• Update Time: 2025-05-20

1-benzoyl-3-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylthiourea
• N-[[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamothioyl]benzamide
• 307510-66-3
• C23H19N3OS3
• AB00667143-01
• Oprea1_398717
• N-((3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamothioyl)benzamide
• 1-BENZOYL-3-[3-(1,3-BENZOTHIAZOL-2-YL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]THIOUREA
• F0289-0002
• AKOS002348258

• Inchi： 1S/C23H19N3OS3/c27-20(14-8-2-1-3-9-14)25-23(28)26-22-19(15-10-4-6-12-17(15)29-22)21-24-16-11-5-7-13-18(16)30-21/h1-3,5,7-9,11,13H,4,6,10,12H2,(H2,25,26,27,28)
• InChI Key： CENLDKGDWIBQFA-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CCCC2)NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 449.06902576g/mol
• Monoisotopic Mass: 449.06902576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 143Ų

Additional information on 1-benzoyl-3-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylthiourea

1-Benzoyl-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-Tetrahydro-1-Benzothiophen-2-Ylthiourea (CAS No: 307510-66-3)

The compound 1-benzoyl-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylthiourea (CAS No: 307510-66-3) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of thioureas and is characterized by its unique combination of functional groups and aromatic systems. The molecule incorporates a benzoyl group, a benzothiazole moiety, and a tetrahydrobenzothiophene ring system. These structural features make it a subject of interest in various fields of chemistry and materials science.

The synthesis of 1-benzoyl-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydrobenzothiophenylthiourea involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. The molecule's structure has been thoroughly characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry.

One of the most notable applications of this compound lies in its potential use as a precursor for advanced materials. Researchers have explored its role in the development of novel polymers and organic semiconductors. The presence of aromatic systems and sulfur-containing groups in its structure contributes to its electronic properties, making it a candidate for applications in optoelectronics and flexible electronics.

Recent studies have also highlighted the biological activity of this compound. Preclinical experiments suggest that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While further research is required to validate these findings, the compound has shown promise as a lead molecule for drug discovery efforts.

In terms of environmental impact, the compound's stability under various conditions has been evaluated. It demonstrates resistance to hydrolysis under physiological conditions, which is an important consideration for its potential use in biomedical applications. However, its degradation pathways under environmental conditions require further investigation to ensure sustainability.

The molecular modeling of this compound has provided insights into its conformational flexibility and interactions with biological targets. Computational studies have revealed that the benzoyl group plays a critical role in stabilizing specific conformations that are essential for its bioactivity. These findings have guided subsequent experimental studies aimed at optimizing its pharmacokinetic properties.

From an industrial perspective, the synthesis and purification processes for CAS No: 307510-66-3 have been optimized to meet the demands of large-scale production. The compound's compatibility with existing manufacturing technologies makes it a viable option for integration into various industrial workflows.

In conclusion, 1-benzoyl-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydrobenzothiophenylthiourea (CAS No: 307510-66-3) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in organic synthesis and drug discovery.